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Compound of Interest

Compound Name: Nicofuranose

CAS No.: 15351-13-0

Cat. No.: B101836

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing and characterizing drug

delivery systems for Nicofuranose, a niacin derivative used as a hypolipidemic agent.[1][2]

Given that Nicofuranose is a derivative of nicotinic acid, a hydrophilic compound, strategies for

encapsulating and achieving controlled release of hydrophilic drugs are particularly relevant.[3]

[4] This document outlines detailed protocols for formulating Nicofuranose into polymeric

nanoparticles, a promising approach to enhance its therapeutic efficacy and minimize potential

side effects.[3][5]

Physicochemical Properties of Nicofuranose
A thorough understanding of the physicochemical properties of Nicofuranose is critical for the

successful development of a drug delivery system.
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Property Value Source/Justification

Molecular Formula C₃₀H₂₄N₄O₁₀ [1][2]

Molecular Weight 600.54 g/mol [1][2][6]

CAS Number 15351-13-0 [1][7][8]

Appearance
Likely a solid, based on related

compounds.

Inferred from general

knowledge of similar organic

molecules.

Water Solubility

Expected to be hydrophilic due

to its relation to nicotinic acid

and its structure.

[3][4]

Melting Point 141 °C [7]

IUPAC Name

[(2R,3R,4S,5R)-5-hydroxy-3,4-

bis(pyridine-3-carbonyloxy)-5-

(pyridine-3-

carbonyloxymethyl)oxolan-2-

yl]methyl pyridine-3-

carboxylate

[2]

Experimental Protocols
The following protocols describe the formulation of Nicofuranose-loaded nanoparticles using

two common methods: nanoprecipitation and emulsion-solvent evaporation. These methods

are well-suited for encapsulating hydrophilic drugs within biodegradable polymers.[9][10]

Protocol 1: Nanoprecipitation Method for Nicofuranose-
Loaded PLGA Nanoparticles
This method, also known as solvent displacement, is a straightforward technique for preparing

polymeric nanoparticles.[10]

Materials:

Nicofuranose
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Poly(lactic-co-glycolic acid) (PLGA)

Acetone (or other suitable water-miscible organic solvent)

Poly(vinyl alcohol) (PVA)

Deionized water

Equipment:

Magnetic stirrer and stir bars

Syringe pump

Beakers and other standard laboratory glassware

Centrifuge

Freeze-dryer (lyophilizer)

Procedure:

Organic Phase Preparation:

Dissolve a specific amount of PLGA (e.g., 100 mg) and Nicofuranose (e.g., 10 mg) in a

minimal amount of acetone (e.g., 10 mL).

Ensure complete dissolution by gentle stirring.

Aqueous Phase Preparation:

Prepare an aqueous solution of PVA (e.g., 1% w/v) in deionized water. This will act as a

stabilizer.

Stir the solution until the PVA is fully dissolved. Gentle heating may be applied if

necessary, followed by cooling to room temperature.

Nanoparticle Formation:
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Place the aqueous PVA solution on a magnetic stirrer at a constant, moderate stirring

speed.

Using a syringe pump, add the organic phase dropwise into the aqueous phase at a

controlled rate (e.g., 0.5 mL/min).

A milky-white suspension should form, indicating the formation of nanoparticles.

Solvent Evaporation:

Leave the resulting nanoparticle suspension stirring for several hours (e.g., 4-6 hours) in a

fume hood to allow for the complete evaporation of the organic solvent.

Nanoparticle Purification and Collection:

Centrifuge the nanoparticle suspension at a high speed (e.g., 15,000 rpm) for a sufficient

time (e.g., 30 minutes) to pellet the nanoparticles.

Discard the supernatant, which contains unencapsulated drug and excess PVA.

Resuspend the nanoparticle pellet in deionized water and repeat the centrifugation step.

Perform this washing step at least twice to ensure the removal of impurities.

Finally, resuspend the purified nanoparticle pellet in a small volume of deionized water and

freeze-dry the sample to obtain a powdered form for storage and further analysis.

Protocol 2: Emulsion-Solvent Evaporation Method for
Nicofuranose-Loaded Nanoparticles
This technique is also widely used for encapsulating both hydrophilic and hydrophobic drugs.

[10]

Materials:

Nicofuranose

Poly(lactic-co-glycolic acid) (PLGA) or other suitable polymer
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Dichloromethane (DCM) or another water-immiscible organic solvent

Poly(vinyl alcohol) (PVA)

Deionized water

Equipment:

Homogenizer or sonicator

Magnetic stirrer and stir bars

Rotary evaporator (optional)

Centrifuge

Freeze-dryer

Procedure:

Organic Phase Preparation:

Dissolve PLGA (e.g., 200 mg) and Nicofuranose (e.g., 20 mg) in a suitable volume of

dichloromethane (e.g., 5 mL).

Aqueous Phase Preparation:

Prepare an aqueous solution of PVA (e.g., 2% w/v) in deionized water.

Emulsification:

Add the organic phase to the aqueous phase.

Emulsify the mixture using a high-speed homogenizer or a sonicator to form an oil-in-

water (o/w) emulsion. The energy and duration of emulsification will influence the final

particle size.

Solvent Evaporation:
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Transfer the emulsion to a larger beaker and stir it at room temperature for several hours

to allow the dichloromethane to evaporate, leading to the formation of solid nanoparticles.

A rotary evaporator can be used for more efficient solvent removal.[11]

Nanoparticle Purification and Collection:

Follow the same purification and collection steps as described in Protocol 1

(centrifugation, washing, and freeze-drying).[11]

Characterization of Nicofuranose-Loaded
Nanoparticles
After formulation, the nanoparticles should be thoroughly characterized to ensure they meet the

desired specifications.
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Parameter Method
Expected
Outcome/Significance

Particle Size and

Polydispersity Index (PDI)

Dynamic Light Scattering

(DLS)

Provides information on the

average size and size

distribution of the

nanoparticles. A narrow PDI

indicates a homogenous

population.

Surface Morphology

Scanning Electron Microscopy

(SEM) or Transmission

Electron Microscopy (TEM)

Visualizes the shape and

surface characteristics of the

nanoparticles.

Drug Loading and

Encapsulation Efficiency

UV-Vis Spectrophotometry or

High-Performance Liquid

Chromatography (HPLC)

Quantifies the amount of

Nicofuranose encapsulated

within the nanoparticles. High

encapsulation efficiency is

desirable to maximize the

therapeutic payload.

In Vitro Drug Release Dialysis Method

Determines the release profile

of Nicofuranose from the

nanoparticles over time in a

simulated physiological

environment. A sustained

release profile is often the

goal.[4]

Surface Charge Zeta Potential Measurement

Indicates the stability of the

nanoparticle suspension. A

sufficiently high positive or

negative zeta potential can

prevent particle aggregation.

Visualizations
Experimental Workflow: Nanoprecipitation Method
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Caption: Workflow for nanoparticle synthesis via nanoprecipitation.

Experimental Workflow: Emulsion-Solvent Evaporation
Method
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Caption: Workflow for nanoparticle synthesis via emulsion-solvent evaporation.

Signaling Pathway of Nicotinic Acid Derivatives
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Nicofuranose, as a derivative of nicotinic acid, is expected to share a similar mechanism of

action in lipid regulation. The primary mechanism involves the inhibition of lipolysis in adipose

tissue.[12]
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Liver
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Caption: Proposed mechanism of action for Nicofuranose in lipid reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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